Cas no 1261930-30-6 (2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid)
1261930-30-6 structure
Product Name:2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid
CAS No:1261930-30-6
MF:C13H10ClNO3
MW:263.676402568817
CID:2764208
PubChem ID:53222770
Update Time:2025-04-21
2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-5-(4-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
- 1261930-30-6
- MFCD18316948
- 2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid, 95%
- DTXSID50687123
- 2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid
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- Inchi: 1S/C13H10ClNO3/c14-12-5-10(13(17)18)11(6-15-12)9-3-1-8(7-16)2-4-9/h1-6,16H,7H2,(H,17,18)
- InChI Key: WPJTVSPFHUBUGW-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C(C=N1)C1C=CC(CO)=CC=1
Computed Properties
- Exact Mass: 263.0349209Da
- Monoisotopic Mass: 263.0349209Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.4Ų
2-Chloro-5-(4-hydroxymethylphenyl)isonicotinic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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